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Compound Name: 16,17-Dihydroapovincamine

Cat. No.: B1436113 Get Quote

Technical Guide: 16,17-Dihydroapovincamine
For Researchers, Scientists, and Drug Development Professionals

Introduction
16,17-Dihydroapovincamine is a chemical compound closely related to the vinca alkaloids, a

class of compounds known for their pharmacological activities. It is primarily recognized as an

impurity and a derivative of apovincamine, which itself is a derivative of vincamine. Vincamine

and its semi-synthetic analog, vinpocetine, are known for their vasodilating and nootropic

effects, primarily used in the management of cerebrovascular disorders.[1][2][3] This guide

provides a summary of the available technical data for 16,17-Dihydroapovincamine.

Chemical and Physical Properties
The fundamental chemical and physical properties of 16,17-Dihydroapovincamine are

summarized below. This data is essential for its identification and characterization in a

laboratory setting.
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Property Value Source

CAS Number 57130-30-0 ChemicalBook

Molecular Formula C₂₁H₂₆N₂O₂ ChemicalBook

Molecular Weight 338.44 g/mol ChemicalBook

Relationship to Vincamine and Apovincamine
16,17-Dihydroapovincamine is structurally related to apovincamine, which is formed from the

dehydration of vincamine. The "dihydro" prefix indicates the addition of two hydrogen atoms to

the apovincamine structure, saturating a double bond. This structural relationship is crucial for

understanding its potential, albeit uncharacterized, pharmacological profile in the context of its

parent compounds.

Vincamine ApovincamineDehydration 16,17-DihydroapovincamineReduction
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Caption: Chemical relationship between Vincamine, Apovincamine, and 16,17-
Dihydroapovincamine.

Pharmacological Context: Apovincamine
Derivatives
While specific pharmacological data for 16,17-Dihydroapovincamine is not readily available in

published literature, the activities of its parent compounds and related derivatives offer a

predictive context. Vincamine and its derivatives, such as vinpocetine (the ethyl ester of

apovincaminic acid), have been studied for their effects on cerebral blood flow and

neuroprotection.[1][3]

The proposed mechanisms of action for related vinca alkaloids include:

Vasodilation: Improving blood flow in the brain.[1]
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Neuroprotection: Exhibiting protective effects on neural tissues.[3]

Anti-inflammatory activity: Demonstrating potential to reduce inflammation.[4]

It is plausible that 16,17-Dihydroapovincamine may share some of these properties, but

dedicated research is required to confirm any biological activity.

Experimental Protocols
Detailed experimental protocols specifically for the synthesis or biological evaluation of 16,17-
Dihydroapovincamine are not extensively documented in publicly accessible scientific

literature. As it is primarily classified as an impurity of vincamine, its characterization would

typically be part of the analytical method validation for vincamine drug products.

A general workflow for the analysis of such an impurity would involve:

Sample Preparation Chromatographic Separation

Detection and Identification

Quantification

Vincamine API/Formulation HPLC/UPLC

UV Detection

Mass Spectrometry

Impurity Quantification

Click to download full resolution via product page

Caption: General workflow for the analysis of impurities in a drug substance like Vincamine.

Signaling Pathways
There is currently no available research detailing the specific signaling pathways modulated by

16,17-Dihydroapovincamine. Research on related compounds like vinpocetine has

suggested interactions with various cellular targets, including phosphodiesterases (PDEs),

which could influence downstream signaling cascades.[3][4] However, without direct

experimental evidence, any depiction of a signaling pathway for 16,17-Dihydroapovincamine
would be purely speculative.
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Conclusion
16,17-Dihydroapovincamine is a known derivative of apovincamine and an impurity of

vincamine. While its basic chemical properties are defined, a significant gap exists in the

scientific literature regarding its specific biological activities, mechanism of action, and detailed

experimental protocols. Future research is necessary to elucidate the pharmacological profile

of this compound and determine if it shares the therapeutic potential of its parent vinca

alkaloids. For professionals in drug development, its primary relevance is currently as a

reference standard for the quality control of vincamine-based pharmaceutical products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1436113?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1436113?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

